Cas no 1823234-77-0 (Z-5-MeApe-OtBu)

Z-5-MeApe-OtBu is a synthetic intermediate with high purity and stability, offering precise control in chemical reactions. Its use facilitates the synthesis of complex organic molecules with enhanced efficiency. This compound's selective properties and structural simplicity make it an invaluable tool in the field of organic chemistry.
Z-5-MeApe-OtBu structure
Z-5-MeApe-OtBu structure
Product Name:Z-5-MeApe-OtBu
CAS No:1823234-77-0
MF:C18H27NO4
MW:321.411285638809
CID:6793869
PubChem ID:139209007
Update Time:2025-10-16

Z-5-MeApe-OtBu Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 5-[methyl(phenylmethoxycarbonyl)amino]pentanoate
    • 1823234-77-0
    • Z-5-MeApe-OtBu
    • MFCD08275838
    • Inchi: 1S/C18H27NO4/c1-18(2,3)23-16(20)12-8-9-13-19(4)17(21)22-14-15-10-6-5-7-11-15/h5-7,10-11H,8-9,12-14H2,1-4H3
    • InChI Key: AEYGFPLEYMIJRR-UHFFFAOYSA-N
    • SMILES: O(C(CCCCN(C(=O)OCC1C=CC=CC=1)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 321.19400834g/mol
  • Monoisotopic Mass: 321.19400834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 10
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55.8Ų

Z-5-MeApe-OtBu Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB572408-500mg
Z-5-MeApe-OtBu; .
1823234-77-0
500mg
€840.00 2024-08-02
abcr
AB572408-1g
Z-5-MeApe-OtBu; .
1823234-77-0
1g
€1335.00 2024-08-02

Additional information on Z-5-MeApe-OtBu

Comprehensive Overview of Z-5-MeApe-OtBu (CAS No. 1823234-77-0): Properties, Applications, and Research Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, Z-5-MeApe-OtBu (CAS No. 1823234-77-0) has emerged as a compound of significant interest. This tert-butyl-protected derivative is widely recognized for its role in peptide synthesis and medicinal chemistry. Researchers and industry professionals are increasingly exploring its potential due to its unique structural properties and versatility in drug discovery. The growing demand for peptide-based therapeutics and small-molecule inhibitors has further amplified the relevance of Z-5-MeApe-OtBu in contemporary scientific discourse.

The chemical structure of Z-5-MeApe-OtBu features a tert-butyl ester group, which enhances its stability and solubility in organic solvents. This characteristic makes it particularly valuable in solid-phase peptide synthesis (SPPS), where protecting groups play a critical role in achieving high yields and purity. Recent studies have highlighted its utility in the synthesis of modified amino acids, which are essential for developing targeted therapies. As the pharmaceutical industry shifts toward personalized medicine, compounds like Z-5-MeApe-OtBu are gaining traction for their ability to fine-tune molecular interactions.

One of the most frequently searched questions regarding Z-5-MeApe-OtBu is its synthetic pathway and scalability. Researchers often inquire about optimized protocols for its preparation, given its importance in producing peptide mimetics and bioactive molecules. Advances in green chemistry have also spurred interest in eco-friendly synthesis methods for this compound, aligning with global sustainability goals. Additionally, its compatibility with automated peptide synthesizers has made it a staple in high-throughput screening platforms, further driving its adoption in drug development pipelines.

The application spectrum of Z-5-MeApe-OtBu extends beyond traditional peptide chemistry. Recent publications have explored its use in proteomics research and bioconjugation, where its reactive sites enable precise modifications of biomolecules. This adaptability has positioned it as a key player in the development of next-generation diagnostics and therapeutic agents. With the rise of AI-driven drug discovery, computational models are increasingly leveraging data on compounds like Z-5-MeApe-OtBu to predict novel bioactive scaffolds, underscoring its interdisciplinary importance.

From a commercial perspective, the global market for specialty chemicals like Z-5-MeApe-OtBu is projected to grow steadily, fueled by increasing R&D investments in biopharmaceuticals. Suppliers and manufacturers are focusing on ensuring high-purity grades to meet the stringent requirements of academic and industrial labs. Quality control measures, such as HPLC analysis and mass spectrometry, are critical for verifying the integrity of this compound, as impurities can significantly impact experimental outcomes. These factors contribute to its reputation as a reliable building block in synthetic chemistry.

In summary, Z-5-MeApe-OtBu (CAS No. 1823234-77-0) represents a cornerstone in modern chemical research, bridging the gap between peptide engineering and drug design. Its multifaceted applications, coupled with ongoing innovations in synthesis and characterization, ensure its continued relevance in addressing complex biomedical challenges. As scientific inquiries into its properties expand, this compound is poised to remain at the forefront of cutting-edge research and therapeutic advancements.

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